methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate dihydrochloride
Overview
Description
Methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate dihydrochloride is a useful research compound. Its molecular formula is C9H20Cl2N2O2 and its molecular weight is 259.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate dihydrochloride involves the reaction of 4-methylpiperidine-4-carboxylic acid with methyl chloroacetate to form methyl 2-(4-methylpiperidin-4-yl)acetate. This intermediate is then reacted with ammonia to form methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate, which is subsequently converted to the dihydrochloride salt form.", "Starting Materials": [ "4-methylpiperidine-4-carboxylic acid", "methyl chloroacetate", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: React 4-methylpiperidine-4-carboxylic acid with methyl chloroacetate in the presence of a base such as triethylamine to form methyl 2-(4-methylpiperidin-4-yl)acetate.", "Step 2: React methyl 2-(4-methylpiperidin-4-yl)acetate with ammonia in the presence of a catalyst such as palladium on carbon to form methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate.", "Step 3: Convert methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate to the dihydrochloride salt form by reacting with hydrochloric acid." ] } | |
CAS No. |
2648948-54-1 |
Molecular Formula |
C9H20Cl2N2O2 |
Molecular Weight |
259.2 |
Purity |
95 |
Origin of Product |
United States |
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